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Compound of Interest

Compound Name: 2-(2-Azepanyl)phenyl methyl ether
CAS No.: 383129-03-1
Cat. No.: B11895659

Get Quote

Executive Summary

2-(2-Azepanyl)phenyl methyl ether represents a distinct class of ortho-substituted N-
arylamines where the bulky 7-membered azepane ring induces significant Steric Inhibition of
Resonance (SIR).[1] Unlike its para-isomer or acyclic analogs, this compound exhibits a
characteristic hypsochromic (blue) shift and hypochromic effect in its UV-Vis spectrum.[1]

This guide serves researchers requiring precise identification and quantification protocols,
contrasting the target compound with standard pharmacophores like 1-(2-
methoxyphenyl)piperazine.[1]

Chemical Identity & Structural Basis

To interpret the spectra, we must first establish the structural constraints affecting the
chromophore.[1]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b11895659#bc-rfq
https://www.benchchem.com/product/b11895659/docs?utm_src=pdf-body#comparative-spectroscopic-guide-2-2-azepanyl-phenyl-methyl-ether-1-2
https://biointerfaceresearch.com/wp-content/uploads/2021/01/20695837115.1293712945.pdf
https://biointerfaceresearch.com/wp-content/uploads/2021/01/20695837115.1293712945.pdf
https://biointerfaceresearch.com/wp-content/uploads/2021/01/20695837115.1293712945.pdf
https://biointerfaceresearch.com/wp-content/uploads/2021/01/20695837115.1293712945.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11895659?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Feature Specification

Product Name 2-(2-Azepanyl)phenyl methyl ether
IUPAC Name 1-(2-Methoxyphenyl)azepane
CAS Number 383129-03-1

Anisole (Methoxybenzene) coupled to a cyclic
Chromophore ]
amine

Ortho-Ortho Repulsion: The C2-Methoxy group
and the bulky Azepane ring force the nitrogen

Key Steric Factor . o .
lone pair out of planarity with the benzene ring.

[1]

UV-Vis Spectral Characteristics
The "Ortho-Effect" on Absorption

The UV-Vis spectrum of N-arylamines typically features a strong Charge Transfer (CT) band
resulting from the conjugation of the nitrogen lone pair with the aromatic

-system.[1]
 |deal Conjugation (Planar):
(seen in para-isomers).[1]

 Steric Inhibition (Twisted): In 2-(2-Azepanyl)phenyl methyl ether, the 7-membered ring is
conformationally flexible ("floppy") but sterically demanding.[1] It clashes with the ortho-
methoxy group, twisting the N-Phenyl bond.[1]

Result: The conjugation is broken. The spectrum resembles a summation of the isolated
anisole and amine chromophores rather than a fully conjugated system.[1]

Comparative Spectral Data

Data represents typical values in polar aprotic solvents (e.g., Acetonitrile/DCM).
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Spectral
Compound Structure Type (nm) (Limol[1] i )
[2]-cm) Interpretation
Blue-shifted.
2-(2- Significant loss
Azepanyl)phenyl Ortho (7-ring) 280 — 285 Low (~2,500) of conjugation
methyl ether due to azepane
bulk.[1]
Red-shifted. Full
1-(4- N
. , conjugation
Methoxyphenyl)a  Para (7-ring) 301 High (~12,000)
(Planar N-Phenyl
zepane
bond).[1]
Standard
1-(2- pharmacophore.
Methoxyphenyl)p  Ortho (6-ring) 285 -290 Medium (~4,000) [1] Less steric
iperazine strain than
azepane.
Reference for
steric twist;
2-Methoxy-N,N- ) )
] N Ortho (Acyclic) 275 - 280 Low azepane is
dimethylaniline ]
slightly more

constrained.[1]

Analyst Note: Do not confuse the target with the para-isomer (CAS 168890-46-8), which

absorbs strongly >300 nm.[1] A peak shift of ~15-20 nm is the primary identifier for the ortho-

substitution pattern.[1]

Mechanistic Visualization (Steric Inhibition)[1]
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The following diagram illustrates the electronic decoupling caused by the steric clash between
the methoxy oxygen and the azepane ring hydrogens.

Anisole Chromophore
(Electron Donor)

Forces Rotation Twisted N-Phenyl Bond

(Decoupled System)

Reduces Resonance Hypsochromic Shift

Ortho Position
Steric Clash
eric Bul (Ortho-Methoxy vs Azepane) (Blue Shift to ~280nm)
Azepane Ring
(Bulky Auxochrome)

Click to download full resolution via product page

Figure 1: Mechanism of Steric Inhibition of Resonance (SIR) in 2-(2-Azepanyl)phenyl methyl
ether.[1]

Experimental Protocol: Characterization Workflow

To ensure reproducible data for regulatory or development purposes, follow this self-validating
protocol.

Reagents & Equipment

e Solvent: Acetonitrile (HPLC Grade) is preferred over Methanol to avoid hydrogen-bonding
shifts that mask fine structure.[1]

e Blank: Pure solvent (matched cuvette).[1]
o Concentration:

M (Target Absorbance 0.5 — 0.8 AU).[1]

Step-by-Step Methodology

e Stock Solution Preparation:
o Weigh 10.0 mg of 2-(2-Azepanyl)phenyl methyl ether.[1]
o Dissolve in 100 mL Acetonitrile (Stock A: 100 pg/mL).

o Validation: Sonicate for 5 mins to ensure complete dissolution of the oily free base.
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« Dilution Series (Linearity Check):
o Prepare three working standards: 10 pg/mL, 20 pg/mL, and 40 pg/mL.

o Why? To verify Beer-Lambert Law compliance.[1] If linearity fails >50 pg/mL, aggregation
of the hydrophobic azepane ring may be occurring.[1]

e Acquisition:
o Scan Range: 200 nm — 400 nm.[1]
o Scan Speed: Medium (avoid Fast scan to preserve peak shape).
o Baseline Correction: Auto-zero with solvent blank.[1]
o Data Analysis:
o Locate
(Expect broad band ~280-285 nm).[1]
o Calculate Molar Absorptivity (
)-[1]
o Pass Criteria:

must be < 290 nm.[1] If

nm, suspect contamination with para-isomer.[1]

Solvatochromic Effects

The choice of solvent significantly alters the spectral profile due to the basicity of the azepane
nitrogen.[1]
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Effect on

Solvent Mechanism Recommendation
Non-polar; stabilizes Use for structural
Cyclohexane Blue Shift (~278 nm) the ground state (n- confirmation (shows
electrons localized).[1] fine structure).[1]
Dipolar aprotic; best
o compromise for Recommended for
Acetonitrile Standard (~282 nm) N
solubility and spectral QC.
clarity.[1]
H-bonding with
_ Methoxy/Amine Acceptable, but cut-off
Methanol Red Shift (~285 nm) B ) ]
stabilizes the excited <210 nm is poor.[1]
state (CT band).[1]
Protonation of
Disappearance of CT Nitrogen removes the .
0.1 M HCI lone pair ( Use as ldentity Test.

Band

only).[1]

|dentity Test (Acid Shift)

e Procedure: Add 1 drop of conc. HCI to the cuvette.

o Observation: The band at ~280 nm should collapse or shift significantly to ~270 nm

(resembling unsubstituted anisole).

o Reasoning: Protonation locks the nitrogen lone pair, eliminating the auxochromic effect.[1]
This confirms the presence of the basic azepane nitrogen.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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